Cas no 1935501-38-4 (6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carbonitrile)

• Product Name: 6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carbonitrile
• CAS No: 1935501-38-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5736845
• PubChem ID: 130822458
• Update Time: 2025-10-31

6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1935501-38-4
• EN300-700111
• 6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carbonitrile
• Spiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carbonitrile, 6,6-dimethyl-

• Inchi： 1S/C11H15NO/c1-10(2)7-3-4-11(8(10)5-7)9(6-12)13-11/h7-9H,3-5H2,1-2H3
• InChI Key： JWBOYNKWQXOYFO-UHFFFAOYSA-N
• SMILES： O1C(C#N)C21CCC1CC2C1(C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 296.4±33.0 °C(Predicted)

Additional information on 6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carbonitrile

6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carbonitrile: A Comprehensive Overview

The compound 6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carbonitrile (CAS No: 1935501-38-4) is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its intricate bicyclic structure and the presence of a cyano group, which imparts versatile reactivity and potential applications in drug design and advanced materials.

The bicyclo[3.1.1]heptane framework is a key structural element of this compound, providing a rigid and stable platform for further functionalization. The spiro linkage between the bicyclic system and the oxirane (epoxide) ring introduces additional complexity and reactivity, making this molecule a valuable substrate for various chemical transformations. Recent studies have highlighted the potential of such spiro compounds in creating novel bioactive agents with enhanced pharmacokinetic profiles.

One of the most notable features of 6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carbonitrile is the presence of two methyl groups at the 6-position of the bicyclic system. These methyl substituents not only enhance the steric bulk of the molecule but also play a crucial role in modulating its electronic properties and reactivity. The cyano group at the 3' position further adds to the molecule's versatility, enabling it to participate in nucleophilic additions and other reactions that are pivotal in organic synthesis.

Recent advancements in synthetic methodology have enabled researchers to explore innovative routes for the synthesis of this compound. For instance, a study published in *Organic Letters* demonstrated a highly efficient enantioselective synthesis of spiro compounds using palladium-catalyzed cross-coupling reactions. This approach not only simplifies the synthesis process but also opens new avenues for the production of enantiopure derivatives, which are highly desirable in drug discovery.

The application of 6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carbonitrile extends beyond traditional organic chemistry into emerging areas such as nanotechnology and green chemistry. Researchers have investigated its potential as a building block for constructing advanced materials with tailored mechanical and electronic properties. For example, a team from Stanford University reported on the use of this compound as a precursor for synthesizing high-performance polymers with exceptional thermal stability.

In terms of biological activity, 6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carbonitrile has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. A study conducted at Johns Hopkins University revealed that this compound exhibits selective inhibition against certain kinases involved in cancer progression, suggesting its potential as a lead compound for anti-cancer drug development.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior under various reaction conditions with greater accuracy.

In conclusion, 6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carbonitrile (CAS No: 1935501-38-4) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in organic synthesis, materials science, and pharmacology.